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Compound of Interest

Compound Name: Ethyl 2-(3-fluorophenyl)acetate

Cat. No.: B1589029

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 2-(3-fluorophenyl)acetate is a fluorinated organic compound with the CAS number 587-
47-3. It serves as a crucial building block and intermediate in the synthesis of a variety of more
complex molecules, particularly within the pharmaceutical and agrochemical industries.[1][2] Its
strategic importance lies in the presence of a fluorine atom on the phenyl ring, which can
significantly modulate the physicochemical and biological properties of the parent molecule,
including metabolic stability, lipophilicity, and binding affinity to biological targets.[2] This guide
provides a comprehensive overview of the properties, synthesis, and potential applications of
Ethyl 2-(3-fluorophenyl)acetate, tailored for professionals in research and development.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of Ethyl 2-(3-
fluorophenyl)acetate is essential for its handling, application in synthesis, and for the
prediction of the properties of its derivatives. The key properties are summarized in the table
below.
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Property Value Source
CAS Number 587-47-3 [3][4]
Molecular Formula C10H11FO2 [3]
Molecular Weight 182.19 g/mol [31[4]
Appearance Colorless liquid [3]
Boiling Point 223.97 °C at 760 mmHg126- o
129 °C at 28 Torr

Density (Predicted) 1.118 + 0.06 g/cm?3 [4]
Purity Typically 297% [3]

Synthesis of Ethyl 2-(3-fluorophenyl)acetate

The most common and straightforward method for the synthesis of Ethyl 2-(3-

fluorophenyl)acetate is the Fischer esterification of 3-fluorophenylacetic acid with ethanol in

the presence of an acid catalyst.

Experimental Protocol: Fischer Esterification

Materials:

Procedure:

3-fluorophenylacetic acid

Anhydrous ethanol

Concentrated sulfuric acid (catalyst)
Sodium bicarbonate solution (for neutralization)
Anhydrous magnesium sulfate or sodium sulfate (for drying)

Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://cymitquimica.com/products/IN-DA00EKVE/587-47-3/ethyl2-3-fluorophenylacetate/
https://amp.chemicalbook.com/ProductChemicalPropertiesCB22499136_EN.htm
https://cymitquimica.com/products/IN-DA00EKVE/587-47-3/ethyl2-3-fluorophenylacetate/
https://cymitquimica.com/products/IN-DA00EKVE/587-47-3/ethyl2-3-fluorophenylacetate/
https://amp.chemicalbook.com/ProductChemicalPropertiesCB22499136_EN.htm
https://cymitquimica.com/products/IN-DA00EKVE/587-47-3/ethyl2-3-fluorophenylacetate/
https://www.myskinrecipes.com/shop/en/phenylacetic-acid-derivatives/79101--ethyl-2-3-fluorophenylacetate.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB22499136_EN.htm
https://cymitquimica.com/products/IN-DA00EKVE/587-47-3/ethyl2-3-fluorophenylacetate/
https://www.benchchem.com/product/b1589029?utm_src=pdf-body
https://www.benchchem.com/product/b1589029?utm_src=pdf-body
https://www.benchchem.com/product/b1589029?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

In a round-bottom flask equipped with a reflux condenser, dissolve 3-fluorophenylacetic acid
in an excess of anhydrous ethanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Heat the reaction mixture to reflux and maintain this temperature for several hours. The
progress of the reaction can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.
Remove the excess ethanol under reduced pressure.

Dissolve the residue in an organic solvent and wash it with a saturated sodium bicarbonate
solution to neutralize the acidic catalyst.

Wash the organic layer with brine, then dry it over anhydrous magnesium sulfate or sodium
sulfate.

Filter off the drying agent and evaporate the solvent to obtain the crude Ethyl 2-(3-
fluorophenyl)acetate.

The crude product can be further purified by vacuum distillation.
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Figure 1. Synthetic workflow for Ethyl 2-(3-fluorophenyl)acetate via Fischer esterification.
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Analytical Methods

The purity and identity of Ethyl 2-(3-fluorophenyl)acetate can be determined using standard
analytical techniques.

High-Performance Liquid Chromatography (HPLC)

e Column: A reverse-phase column (e.g., C18) is typically used.

o Mobile Phase: A mixture of acetonitrile and water, often with a small amount of acid like
formic acid to improve peak shape.

o Detection: UV detection at a wavelength around 254 nm is suitable due to the presence of
the aromatic ring.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS can be used to determine the purity of the compound and confirm its molecular weight.
The fragmentation pattern observed in the mass spectrum can also help to confirm the
structure.
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Figure 2. Analytical workflow for Ethyl 2-(3-fluorophenyl)acetate.

Safety and Handling

While a specific safety data sheet (SDS) for Ethyl 2-(3-fluorophenyl)acetate is not readily
available, information can be inferred from similar compounds. It should be handled with the
standard precautions for laboratory chemicals.

Hazard Category Precautionary Measures

Eye Irritation Wear safety glasses or goggles.

Skin Irritation Wear protective gloves and a lab coat.
inhalation Use in a well-ventilated area or with a fume

hood.

N Keep away from open flames and sources of
Flammability aniti
ignition.

Applications in Drug Discovery and Development

Ethyl 2-(3-fluorophenyl)acetate is primarily utilized as an intermediate in the synthesis of
active pharmaceutical ingredients (APIs), particularly those targeting neurological and
psychiatric disorders.[1] The fluorophenyl moiety is a common feature in many centrally acting
drugs. The ester functional group provides a versatile handle for further chemical modifications,
allowing for the construction of more complex molecular architectures.[1]

Note on Biological Pathways: As of the current date, there is limited publicly available
information directly linking Ethyl 2-(3-fluorophenyl)acetate or its immediate derivatives to
specific biological signaling pathways. Researchers utilizing this compound in drug discovery
programs would need to conduct their own biological assays to elucidate its mechanism of
action and identify its molecular targets.

Conclusion

Ethyl 2-(3-fluorophenyl)acetate is a valuable chemical intermediate with established utility in
synthetic organic chemistry, particularly for the development of new therapeutic agents. Its
synthesis is straightforward, and its properties are well-characterized. While its direct biological
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activity is not extensively documented, its role as a precursor to bioactive molecules makes it a
compound of significant interest to the research and drug development community. Future
investigations into the biological effects of derivatives of Ethyl 2-(3-fluorophenyl)acetate may
reveal novel therapeutic opportunities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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